Cas no 2098012-33-8 (Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate)

Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate is a pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a carboxylate ester group at the 3-position and a butyl(methyl)amino substituent at the 6-position, offering versatility for further functionalization. The compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological or pesticidal pathways. Its balanced lipophilicity, conferred by the butyl and ethyl groups, could enhance membrane permeability in drug development. The pyridazine core provides a rigid scaffold for molecular recognition studies. This compound is typically handled under standard laboratory conditions, with purity and stability suitable for research-scale applications.
Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate structure
2098012-33-8 structure
Product Name:Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate
CAS No:2098012-33-8
MF:C12H19N3O2
MW:237.298162698746
CID:5727402
PubChem ID:121206160
Update Time:2025-05-21

Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-[butyl(methyl)amino]pyridazine-3-carboxylate
    • AKOS026715322
    • starbld0034713
    • F1967-5320
    • ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate
    • 2098012-33-8
    • 3-Pyridazinecarboxylic acid, 6-(butylmethylamino)-, ethyl ester
    • Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate
    • Inchi: 1S/C12H19N3O2/c1-4-6-9-15(3)11-8-7-10(13-14-11)12(16)17-5-2/h7-8H,4-6,9H2,1-3H3
    • InChI Key: SCMGAEKVTFLDBP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=C(N=N1)N(C)CCCC)=O

Computed Properties

  • Exact Mass: 237.147726857g/mol
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • Density: 1.089±0.06 g/cm3(Predicted)
  • Boiling Point: 404.5±30.0 °C(Predicted)
  • pka: 4.00±0.10(Predicted)

Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate Pricemore >>

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Additional information on Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate

Comprehensive Overview of Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate (CAS No. 2098012-33-8)

Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate (CAS No. 2098012-33-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridazine core, is widely studied for its potential applications in drug discovery and crop protection. The ethyl ester and butyl(methyl)amino functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyridazine derivatives has surged due to their versatility in pharmaceutical development. Researchers are particularly interested in CAS No. 2098012-33-8 for its potential role in designing novel kinase inhibitors and antimicrobial agents. The compound's molecular structure allows for selective interactions with biological targets, a feature highly sought after in precision medicine. Additionally, its solubility profile and stability under various conditions make it a preferred choice for formulation studies.

The synthesis of Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate involves multi-step organic reactions, often starting from commercially available pyridazine precursors. Key steps include nucleophilic substitution and esterification, which are optimized to achieve high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to confirm the compound's identity and assess its quality. These methods ensure compliance with industry standards for research and development.

From an environmental perspective, CAS No. 2098012-33-8 is subject to rigorous biodegradability and toxicity studies. Regulatory bodies emphasize the importance of eco-friendly synthesis routes and waste management protocols for such compounds. Recent advancements in green chemistry have led to the development of catalytic processes that minimize hazardous byproducts, aligning with global sustainability goals. This focus on environmental responsibility resonates with the growing consumer preference for sustainable chemicals.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of niche compounds like Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate. Pharmaceutical companies and academic institutions frequently outsource the production of such intermediates to specialized laboratories. This approach not only reduces costs but also accelerates the timeline for drug discovery projects. Furthermore, the compound's compatibility with high-throughput screening platforms enhances its utility in modern drug development pipelines.

In conclusion, Ethyl 6-(butyl(methyl)amino)pyridazine-3-carboxylate (CAS No. 2098012-33-8) represents a promising candidate for diverse applications in life sciences. Its structural features, synthetic accessibility, and functional adaptability position it as a key player in the next generation of therapeutic and agrochemical innovations. Ongoing research continues to uncover new possibilities for this compound, reinforcing its relevance in a rapidly evolving scientific landscape.

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